Ethyl 6-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-cyano-2-oxo-1,2-dihydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-5-cyano-2-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C19H17ClF3N5O3/c1-2-31-18(30)13-7-11(9-24)15(26-17(13)29)27-3-5-28(6-4-27)16-14(20)8-12(10-25-16)19(21,22)23/h7-8,10H,2-6H2,1H3,(H,26,29)
• InChI Key: VROSCQFBYBGOKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(NC1=O)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl)C#N
• Molecular Formula: C19H17ClF3N5O3
• Molecular Weight: 455.8 g/mol

Description

This compound is a chemical substance with a complex structure. It is often used in various chemical reactions and has potential applications in different fields.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups including a piperazino group, a cyano group, and a trifluoromethyl group. The presence of these groups can significantly influence the compound’s reactivity and properties.

Scientific Research Applications

Novel Synthesis Methods and Chemical Reactions

• Design and Synthesis for Tuberculosis Treatment : A study focused on novel fluoroquinolones, including Ethyl 6-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-cyano-2-oxo-1,2-dihydro-3-pyridinecarboxylate, for in vivo activity against Mycobacterium tuberculosis, highlighting its potential as a treatment option (A. Shindikar & C. Viswanathan, 2005).
• Rhodium-Catalyzed Carbonylation Reaction : Research demonstrated a novel carbonylation reaction involving N-(2-Pyridinyl)piperazines, which could include the subject compound, indicating its utility in creating complex heterocyclic structures (Y. Ishii et al., 1997).

Potential Therapeutic Applications

• Vasodilation Properties : A synthesis of new 3-pyridinecarboxylates, potentially including derivatives of the subject compound, showed remarkable vasodilation potency, suggesting its use in cardiovascular diseases (A. S. Girgis et al., 2008).
• Facilitation of Learning and Memory : Another study synthesized derivatives to study effects on learning and memory facilitation in mice, indicating potential neurological applications (Li Ming-zhu, 2012).

Advanced Material Synthesis

• Development of Coordination Polymers : Research on metal–organic hybrid materials using flexible and rigid nitrogen-based ligands, including pyridine-based coligands, suggests applications in material science for creating novel coordination polymers with unique properties (Musheer Ahmad et al., 2012).

Safety and Hazards

The compound is associated with certain hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, it should be handled with care.